Cas no 903306-61-6 (8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 903306-61-6
• MF: C₁₅H₂₂N₂O₆S₂
• MW: 390.474981784821
• CID: 5493772
• Update Time: 2025-06-08

8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)sulfonyl-8-methylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C15H22N2O6S2/c1-22-13-3-5-14(6-4-13)25(20,21)17-11-12-23-15(17)7-9-16(10-8-15)24(2,18)19/h3-6H,7-12H2,1-2H3
• InChI Key： WVNNTHHAFOOSCP-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C)(=O)=O)CC2)N(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Professional Introduction to Compound with CAS No. 903306-61-6 and Product Name: 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Compound with the CAS number 903306-61-6 and the product name 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex spirocyclic structure and multiple sulfonamide functionalities, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this compound not only underscores its synthetic complexity but also highlights its versatility in drug design.

The spirocyclic core of 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane introduces a unique three-dimensional framework that can modulate interactions with biological targets. This structural feature is particularly relevant in the context of modern drug discovery, where optimizing binding affinity and selectivity is paramount. The presence of multiple sulfonamide groups further enhances the compound's potential as a pharmacophore, enabling diverse interactions with biological receptors and enzymes.

Recent studies have demonstrated the significance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and reduced metabolic liability. The 8-methanesulfonyl and 4-(4-methoxybenzenesulfonyl) substituents in this compound contribute to its pharmacological profile by introducing hydrophobic and polar interactions, respectively. These features are critical for achieving optimal pharmacokinetic properties, including solubility and bioavailability.

The 1-oxa-4,8-diazaspiro4.5decane scaffold itself is a testament to the innovative approaches being employed in drug design. Spirocyclic compounds are known for their ability to mimic natural products and biological scaffolds, providing a rich scaffold for structure-based drug design. The oxadiazole ring within this compound adds an additional layer of complexity, offering potential for further functionalization and derivatization to explore new therapeutic avenues.

In the realm of contemporary medicinal chemistry, the integration of computational methods has revolutionized the way we approach drug discovery. Molecular modeling techniques have enabled researchers to predict the binding modes and interactions of compounds like 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane with biological targets before they are synthesized. This has not only accelerated the drug discovery process but also allowed for more targeted design iterations based on empirical data.

The sulfonamide functionalities present in this compound are particularly noteworthy due to their widespread use as pharmacophores in approved drugs. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable tools in medicinal chemistry. The combination of multiple sulfonamide groups in 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Advances in synthetic methodologies have also played a crucial role in facilitating the exploration of complex molecular architectures like those found in 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate scaffolds with high precision and yield. These advancements have opened up new possibilities for designing novel therapeutics with tailored pharmacological properties.

The potential applications of this compound extend beyond traditional small molecule drug discovery. Its unique structural features make it an attractive candidate for exploring new chemical space and developing innovative therapeutic strategies. For instance, the spirocyclic core could serve as a scaffold for designing molecules that interact with understudied biological targets or exhibit novel mechanisms of action.

In conclusion, 8-methanesulfonyl-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane represents a significant contribution to the field of medicinal chemistry. Its complex molecular architecture, characterized by a spirocyclic core and multiple sulfonamide functionalities, positions it as a promising candidate for further exploration in drug discovery. The ongoing advancements in computational methods and synthetic chemistry continue to enhance our ability to design and develop novel therapeutics like this one, offering hope for addressing unmet medical needs.